3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol

• IUPAC Name: (3-hydroxyphenyl)-[4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H23N3O3/c1-28-19-7-3-4-16(13-19)20-14-23-24-21(20)15-8-10-25(11-9-15)22(27)17-5-2-6-18(26)12-17/h2-7,12-15,26H,8-11H2,1H3,(H,23,24)
• InChI Key: PQLZQNINWQYBQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(NN=C2)C3CCN(CC3)C(=O)C4=CC(=CC=C4)O
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol can inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of various inflammatory diseases. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol is its versatility, as it can be easily modified to produce analogs with improved properties. However, one of the limitations of this compound is its poor solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol. These include further studies to elucidate its mechanism of action, optimization of its pharmacological properties, and exploration of its potential applications in other fields such as materials science and catalysis.
In conclusion, 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol is a versatile and promising compound that has the potential to make significant contributions to various fields of research. Further studies are needed to fully understand its mechanism of action and optimize its pharmacological properties.

Synthesis Methods

The synthesis of 3-({4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)phenol involves the condensation of 3-hydroxybenzaldehyde with 4-(3-methoxyphenyl)-1H-pyrazole-5-carbaldehyde in the presence of piperidine and acetic anhydride. The resulting intermediate is then treated with 4-aminopiperidine and trifluoroacetic acid to obtain the final product.